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Compound of Interest

Compound Name: Barium thiocyanate

Cat. No.: B1211151

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium thiocyanate, with the chemical formula Ba(SCN)z, is an inorganic salt that serves as a
versatile reagent in various chemical applications. This guide provides a comprehensive
overview of its chemical and physical properties, a detailed synthesis protocol, and insights into
its applications relevant to the scientific community.

Chemical Identification and Properties

Barium thiocyanate is commercially available in its anhydrous and trihydrate forms. The CAS
Registry Numbers for these forms are crucial for unambiguous identification in research and
procurement.
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Anhydrous Barium

Barium Thiocyanate

Property ] .
Thiocyanate Trihydrate
CAS Registry Number 2092-17-3[1][2][31[4] 68016-36-4[1]
Molecular Formula Ba(SCN)2 Ba(SCN)2-3Hz20
Molecular Weight 253.49 g/mol [1] 307.54 g/mol
Appearance White crystalline solid[2] White, needle-shaped crystals
Solubility in Water 62.63 g/100 mL (25 °C)[1] Soluble

Soluble in acetone, methanol,

Solubility in other solvents
and ethanol[1]

Soluble in most alcohols,

insoluble in simple alkanes[1]

Density 2.2 g/lcm3[4]

Not specified

Hazards Toxic by ingestion[5]

Toxic by ingestion

Synthesis of Barium Thiocyanate

A common and effective method for the laboratory synthesis of barium thiocyanate involves

the reaction of barium hydroxide with ammonium thiocyanate.[1] This procedure yields the

trihnydrate form, which can be subsequently dehydrated.

Experimental Protocol: Synthesis of Barium

Thiocyanate Trihydrate

Materials:

Barium hydroxide octahydrate (Ba(OH)2z-8H20)

Ammonium thiocyanate (NH2SCN)

Distilled water

Round-bottom flask

Heating mantle
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« Filtration apparatus (e.g., Buchner funnel)
Procedure:

e Reaction: In a round-bottom flask, thoroughly mix solid barium hydroxide octahydrate and
ammonium thiocyanate. The reaction is endothermic and will cause the mixture to liquefy
and the temperature to drop significantly.

¢ Heating: Gently heat the mixture to drive the reaction to completion and to evolve ammonia
gas. Continue heating until the evolution of ammonia ceases.

 Purification:
o Dissolve the resulting solid in a minimum amount of hot distilled water.
o Filter the hot solution to remove any insoluble impurities.

o Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice
bath to promote crystallization of barium thiocyanate trihydrate.

« Isolation and Drying:
o Collect the crystals by vacuum filtration.
o Wash the crystals with a small amount of cold distilled water.
o Dry the crystals in a desiccator at room temperature.

Dehydration: The anhydrous form can be obtained by carefully heating the trihydrate crystals in
avacuum oven.

Synthesis Workflow
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Figure 1. Experimental workflow for the synthesis of barium thiocyanate trihydrate.

Applications in Research and Development

While barium thiocyanate has established uses in dyeing and photography, its utility for
researchers, particularly in drug development, lies in its role as a source of the thiocyanate
anion. The thiocyanate group is a valuable synthon in organic chemistry for the preparation of

various sulfur- and nitrogen-containing compounds.

Precursor to other Thiocyanates

Barium thiocyanate can be used to generate other metal thiocyanates through precipitation
reactions. For example, reacting an aqueous solution of barium thiocyanate with a soluble
sulfate salt of another metal will precipitate barium sulfate, leaving the desired metal
thiocyanate in solution.
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Barium Thiocyanate Metal Sulfate
Ba(SCN):z (aq) M-SOa (aq)

Agueous Reaction

Barium Sulfate Metal Thiocyanate
BaSOas (s) M(SCN)x (aq)
(Precipitate) (In Solution)
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Figure 2. Logical relationship for the preparation of other metal thiocyanates.

Role in Organic Synthesis

The thiocyanate anion (SCN™) is a versatile nucleophile that can be introduced into organic
molecules to form organic thiocyanates (R-SCN). These compounds are important
intermediates in the synthesis of pharmaceuticals and other biologically active molecules.
Organic thiocyanates can be further transformed into other functional groups such as:

e Thiols (R-SH): via reduction.
« Disulfides (R-S-S-R): via hydrolysis and oxidation.

e Thioethers (R-S-R"): by reaction with organometallic reagents.

Quantitative Analysis
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The concentration of thiocyanate ions in solution can be determined by various analytical
methods. A common technique is spectrophotometry, where thiocyanate forms a colored
complex with iron(lll) ions, which can be quantified by measuring its absorbance. lon
chromatography is another powerful technique for the separation and quantification of
thiocyanate in various matrices.

Safety and Handling

Barium thiocyanate is toxic if ingested and can cause irritation upon contact with skin and
mucous membranes.[5] Appropriate personal protective equipment, including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. All work should be
conducted in a well-ventilated area or a fume hood. In case of accidental exposure, seek
immediate medical attention. Dispose of barium-containing waste according to institutional and
local regulations for hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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